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Compound of Interest |

Compound Name: N-(2-Methylphenyl)anthranilic acid
CAS No.: 16610-44-9
Cat. No.: B097089

N-(2-Methylphenyl)anthranilic acid and its structural analogs belong to the fenamate class of
non-steroidal anti-inflammatory drugs (NSAIDs). In a research and drug development context,
understanding the nuanced safety and handling requirements of these compounds is not
merely a regulatory formality but a cornerstone of scientific integrity and personnel well-being.
This guide provides a technical framework for the safe handling of N-(2-
Methylphenyl)anthranilic acid, emphasizing the causality behind safety protocols to empower
researchers with the knowledge to mitigate risks effectively.

Hazard Identification and Toxicological Profile

Based on data from related fenamates, N-(2-Methylphenyl)anthranilic acid should be
considered a hazardous substance. The primary routes of exposure are inhalation, ingestion,
and skin or eye contact.

Toxicological Summary of Related Compounds:
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Hazard Classification

Observed Effects in
Related Compounds

Potential Effects of N-(2-
Methylphenyl)anthranilic
acid

Acute Oral Toxicity

Harmful if swallowed.[1][2][3]

May be harmful or toxic if

ingested.

Skin Corrosion/Irritation

Causes skin irritation.[3][4]

May cause skin irritation upon

contact.

Serious Eye Damage/Irritation

Causes serious eye irritation or
damage.[3][4][5]

May cause serious eye

irritation or damage.

Respiratory Irritation

May cause respiratory tract
irritation.[3][4]

Inhalation of dust may irritate

the respiratory system.

Specific Target Organ Toxicity

Animal studies on related
compounds show potential for
adverse effects on the
gastrointestinal system, liver,
and kidneys with repeated

exposure.[6]

Prolonged or repeated
exposure may cause organ

damage.

It is crucial to note that the toxicological properties of N-(2-Methylphenyl)anthranilic acid itself

have not been thoroughly investigated.[7] Therefore, a conservative approach to handling is

warranted.

The Hierarchy of Controls: A Multi-Layered Safety

Strategy

Effective risk management relies on a multi-layered approach to hazard control. The hierarchy

of controls prioritizes the most effective measures to ensure personnel safety.
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Hierarchy of Controls for N-(2-Methylphenyl)anthranilic acid

Elimination

(Not Feasible in R&D)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Last line of defense)
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Spill Response for N-(2-Methylphenyl)anthranilic acid

Evacuate Immediate Area

and Alert Others

Assess the Spill
(Size, Location)

Don Appropriate PPE

Contain the Spill
(Use absorbent pads for solutions)

Clean Up
(Dampen solids to avoid dust,
collect with absorbent for liquids)

Decontaminate the Area

Dispose of Waste
(Follow institutional guidelines)

Click to download full resolution via product page

Caption: A stepwise workflow for responding to a chemical spill.

Step-by-Step Spill Cleanup Protocol
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o Evacuate and Alert: Immediately evacuate the affected area and inform colleagues and the
laboratory supervisor.

e Secure the Area: Prevent entry into the spill zone.

» Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,
and eye protection.

e Cleanup:

o For Solid Spills: Gently cover the spill with a damp paper towel to avoid raising dust.
[8]Carefully scoop the material into a labeled, sealed container for disposal.

o For Solutions: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a sealed container for disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations. [9]

Waste Disposal

e Unused N-(2-Methylphenyl)anthranilic acid and contaminated waste must be disposed of
as hazardous chemical waste. [9][10]Do not dispose of it down the drain or in the regular
trash.

Emergency First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [11]* Skin
Contact: Remove contaminated clothing and wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical attention if irritation persists. [8][11]* Inhalation:
Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical attention. [8]* Ingestion: Do NOT induce
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vomiting. If the victim is conscious and alert, rinse their mouth with water and give 2-4
cupfuls of water or milk to drink. Seek immediate medical attention. [1][8]

Conclusion: A Culture of Safety

The safe handling of N-(2-Methylphenyl)anthranilic acid is predicated on a thorough
understanding of its potential hazards and the diligent application of control measures. By
integrating the principles outlined in this guide into daily laboratory practice, researchers can
foster a culture of safety that protects themselves, their colleagues, and the integrity of their
scientific endeavors. Continuous vigilance and a proactive approach to risk assessment are
paramount when working with compounds of this nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. datasheets.scbt.com [datasheets.scbt.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. file.medchemexpress.com [file.medchemexpress.com]
. orgchemboulder.com [orgchemboulder.com]

. sigmaaldrich.com [sigmaaldrich.com]

. cdn.pfizer.com [cdn.pfizer.com]

. sigmaaldrich.com [sigmaaldrich.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

°
(] [e0] ~ » [6)] EaN w N -

. oxfordlabfinechem.com [oxfordlabfinechem.com]
¢ 10. spectrumchemical.com [spectrumchemical.com]
e 11. brecklandscientific.co.uk [brecklandscientific.co.uk]

¢ To cite this document: BenchChem. [Introduction: A Proactive Approach to Laboratory
Safety]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097089#n-2-methylphenyl-anthranilic-acid-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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